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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570

Introduction

2-Hydroxymethylbenzoic acid is a valuable bifunctional molecule serving as a key intermediate
in the synthesis of various pharmaceuticals and specialty chemicals. Its structure, featuring
both a carboxylic acid and a primary alcohol, allows for diverse chemical modifications. This
document outlines a detailed protocol for the synthesis of 2-Hydroxymethylbenzoic acid via the
catalytic hydrogenation of phthalaldehydic acid.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-
Hydroxymethylbenzoic acid from phthalaldehydic acid.
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Parameter

Value

Starting Material

Phthalaldehydic acid

Catalyst 5% Palladium on Alumina (Pd/Al203)

Solvent 10% Aqueous Sodium Bicarbonate (NaHCO:s)
Reaction Temperature 22°C

Hydrogen Pressure 10 bar

Reaction Time

2 hours (until cessation of Hz uptake)

Product Melting Point

130°C[1]

Theoretical Yield

Not explicitly stated, but implied to be high

Purity

Not explicitly stated

Experimental Workflow

The synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid involves the

dissolution of the starting material in an alkaline solution, followed by catalytic hydrogenation

and subsequent acidic workup to precipitate the final product.
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Caption: Experimental workflow for the synthesis of 2-Hydroxymethylbenzoic acid.
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Experimental Protocol

This protocol details the synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid
via catalytic hydrogenation.[1]

Materials:

Phthalaldehydic acid (125 parts by weight)

10% Sodium Bicarbonate (NaHCOs) solution (750 parts by weight)

5% Palladium on Alumina (Pd/Al2O3) catalyst (6.25 parts by weight)

Hydrogen (Hz2) gas

Hydrochloric acid (HCI)
Equipment:
e Hydrogenation reactor

Stirrer

Filtration apparatus

pH meter or pH paper

Standard laboratory glassware
Procedure:

o Reaction Setup: In a suitable hydrogenation reactor, dissolve 125 parts by weight of
phthalaldehydic acid in 750 parts by weight of a 10% aqueous sodium bicarbonate solution.

o Catalyst Addition: To the resulting solution, add 6.25 parts by weight of a 5% Palladium on
Alumina catalyst.

o Hydrogenation: Seal the reactor and pressurize with hydrogen gas to 10 bar. Maintain the
reaction temperature at 22°C and stir the mixture. The hydrogenation is typically complete
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within 2 hours, indicated by the cessation of hydrogen uptake.

o Catalyst Removal: After the reaction is complete, carefully vent the excess hydrogen from
the reactor. Separate the catalyst from the reaction solution by filtration.

o Product Precipitation: Transfer the filtrate to a clean vessel. Slowly add hydrochloric acid to
the solution while stirring to acidify it to a pH of 4-5. A white precipitate of 2-
Hydroxymethylbenzoic acid will form.

e Product Isolation: Isolate the precipitated product by filtration. Wash the solid with cold water
and dry it under vacuum to obtain the final product.

o Characterization: The melting point of the purified 2-Hydroxymethylbenzoic acid is expected
to be 130°C.[1] Further characterization can be performed using techniques such as NMR,
IR, and mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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